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Compound of Interest

Compound Name: 3-Nitrofluoranthene-9-sulfate

Cat. No.: B120499 Get Quote

An In-depth Technical Guide to 3-Nitrofluoranthene-9-sulfate

This guide provides comprehensive technical information on 3-Nitrofluoranthene-9-sulfate,

focusing on its identification, properties, and the experimental context of its formation. It is

intended for researchers, scientists, and professionals in drug development and environmental

science who are interested in the metabolism of nitro-polycyclic aromatic hydrocarbons (nitro-

PAHs).

Chemical Identifiers and Properties
3-Nitrofluoranthene-9-sulfate is a metabolite of 3-nitrofluoranthene, a potent mutagen and

carcinogen.[1] The sulfation at the 9-position represents a detoxification pathway observed in

fungal metabolism.[1][2][3]

Chemical Identifiers
The following table summarizes the key identifiers for 3-Nitrofluoranthene-9-sulfate.
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Identifier Value Reference

CAS Number 156497-84-6 [4]

IUPAC Name
(4-nitrofluoranthen-8-yl)

hydrogen sulfate
[4]

Molecular Formula C₁₆H₉NO₆S [4]

PubChem CID 158356 [4]

Synonyms NF-9-S [4]

Physicochemical Properties
Key computed physical and chemical properties are detailed in the table below.

Property Value Reference

Molecular Weight 343.3 g/mol [4]

Exact Mass 343.01505818 Da [4]

XLogP3 3.4 [4]

Metabolic Formation and Experimental Protocols
3-Nitrofluoranthene-9-sulfate has been identified as a major metabolite in studies

investigating the fungal metabolism of 3-nitrofluoranthene. The filamentous fungus

Cunninghamella elegans is known to metabolize approximately 72% of added 3-

nitrofluoranthene into two main metabolites: 3-nitrofluoranthene-8-sulfate and 3-
nitrofluoranthene-9-sulfate.[1][2][3] This metabolic process is considered a detoxification

pathway, as the phenolic precursors are mutagenic.[1][2][3]

Experimental Protocol: Fungal Metabolism of 3-
Nitrofluoranthene
The following protocol is a detailed methodology based on studies of 3-nitrofluoranthene

metabolism by Cunninghamella elegans.[1][2]
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1. Microorganism and Culture Preparation:

Organism:Cunninghamella elegans ATCC 36112.
Culture Medium: Sabouraud dextrose broth.
Growth Conditions: Cultures are grown in flasks on a rotary shaker at 25°C for 48-72 hours
to obtain a dense mycelial suspension.

2. Incubation with 3-Nitrofluoranthene:

A solution of 3-nitro[3,4-¹⁴C]fluoranthene (for tracking and quantification) in a suitable solvent
(e.g., dimethylformamide) is added to the fungal cultures.
The final concentration of the substrate is typically in the low micromolar range.
Control flasks containing either the fungus without the substrate or the substrate in sterile
medium are prepared in parallel.
The flasks are incubated for an extended period, such as 144 hours, under the same growth
conditions.[1][2]

3. Extraction of Metabolites:

After incubation, the culture medium is separated from the mycelia by filtration.
The filtrate is extracted multiple times with an organic solvent like ethyl acetate.
The solvent phases are combined, dried over anhydrous sodium sulfate, and evaporated to
dryness under reduced pressure.

4. Analysis and Identification of Metabolites:

The extracted residue is redissolved in a small volume of a suitable solvent for analysis.
High-Performance Liquid Chromatography (HPLC): The metabolites are separated using
reversed-phase HPLC.[1][2] A C18 column is typically used with a gradient elution system
(e.g., methanol-water).
Spectroscopic Identification: The fractions corresponding to the separated metabolites are
collected and identified using:
¹H Nuclear Magnetic Resonance (NMR): To determine the structure and position of the
sulfate group.[1][2]
UV-visible Spectroscopy: To analyze the chromophoric properties of the metabolites.[1][2]
Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern of the
sulfate conjugates.[1][2]
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Metabolic Pathway and Experimental Workflow
The metabolic conversion of 3-nitrofluoranthene by C. elegans represents a key detoxification

process. The nitro group at the C-3 position sterically hinders the typical epoxidation pathways,

redirecting metabolism to the C-8 and C-9 positions, leading to the formation of sulfate

conjugates.[1][2]
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Metabolic pathway of 3-Nitrofluoranthene detoxification.

The experimental workflow for identifying these metabolites involves a multi-step process from

fungal culture to spectroscopic analysis.
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Experimental Identification Workflow

1. Fungal Culture
(C. elegans)

2. Incubation with
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(NMR, MS, UV-Vis)
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Workflow for metabolite identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b120499?utm_src=pdf-body-img
https://www.benchchem.com/product/b120499?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/pdf/10.1080/15287399409531874
https://pubmed.ncbi.nlm.nih.gov/8207756/
https://www.tandfonline.com/doi/abs/10.1080/15287399409531874
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrofluoranthene-9-sulfate
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitrofluoranthene-9-sulfate
https://www.benchchem.com/product/b120499#3-nitrofluoranthene-9-sulfate-cas-number-and-identifiers
https://www.benchchem.com/product/b120499#3-nitrofluoranthene-9-sulfate-cas-number-and-identifiers
https://www.benchchem.com/product/b120499#3-nitrofluoranthene-9-sulfate-cas-number-and-identifiers
https://www.benchchem.com/product/b120499#3-nitrofluoranthene-9-sulfate-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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